Cas no 83-56-7 (1,5-Dihydroxynaphtalene)

1,5-Dihydroxynaphthalene is a versatile dihydroxy naphthol that exhibits high solubility and stability in water. Its key advantages include its potential as an intermediate for the synthesis of various organic compounds, particularly azo dyes, and its use as a precursor for the production of fragrances and pharmaceuticals.

1,5-Dihydroxynaphtalene structure

Product Name:1,5-Dihydroxynaphtalene

CAS No:83-56-7

MF:C₁₀H₈O₂

MW:160.169322967529

MDL:MFCD00003980

CID:34300

PubChem ID:24893367

Update Time:2025-09-08

1,5-Dihydroxynaphtalene Chemical and Physical Properties

Names and Identifiers

- Naphthalene-1,5-diol
- 1,5-Naphthalenediol
- 1,5-Dihydroxynaphthalene
- Dinonyl Phthalate (Mixture of isoMers)
- 1,5-Dihydroxy naphthalene
- Oxidation Base
- Durafur Developer E
- 1,5-Dihydroxynapthalene
- CI 76625
- C.I. 76625
- 1,5-dihydroxynaphtalene
- P25HC23VH6
- BOKGTLAJQHTOKE-UHFFFAOYSA-N
- 1,5-Naphthalindiol
- 1.5-naphthalenediol
- PubChem22990
- 1-Hydroxy-5-naphthol
- 1,5-dihydroxy-naphthalene
- 1,5-Dihydroxy naphthalene;
- 1,5-Dihydroxynaphthaline
- 1,5-Naphthohydroquinone
- D 0590
- NSC 7202
- 1,5-Dihydroxynaphtalene
- MDL： MFCD00003980
- Inchi： 1S/C10H8O2/c11-9-5-1-3-7-8(9)4-2-6-10(7)12/h1-6,11-12H
- InChI Key： BOKGTLAJQHTOKE-UHFFFAOYSA-N
- SMILES： OC1C2C(=C(C=CC=2)O)C=CC=1
- BRN： 2044951

Computed Properties

Exact Mass: 160.05200
Monoisotopic Mass: 160.05243
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 40.5
Surface Charge: 0
Tautomer Count: 3

Experimental Properties

Color/Form: White needle like crystals.
Density: 1.0924 (rough estimate)
Melting Point: 259-261 °C (dec.) (lit.)
Boiling Point: 375.4°C at 760 mmHg
Flash Point: 252 ºC
Refractive Index: 1.5418 (estimate)
PH: 6 (0.5g/l, H2O, 20℃)
Solubility: 0.6g/l
Water Partition Coefficient: Soluble in water.
PSA: 40.46000
LogP: 2.25100
Solubility: Soluble in ether and acetone, slightly soluble in alcohol and acetic acid, poorly soluble in water, insoluble in benzene and petroleum ether

1,5-Dihydroxynaphtalene Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 22
Safety Instruction： S29-S39-S61
FLUKA BRAND F CODES：8-21
RTECS：QJ4740000
Hazardous Material Identification：
TSCA：Yes
Storage Condition：Store at room temperature
Risk Phrases：R22; R36; R51/53

1,5-Dihydroxynaphtalene Customs Data

HS CODE：29072900
Customs Data：

China Customs Code:
2907299090

Overview:

2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

1,5-Dihydroxynaphtalene Pricemore >>

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Alichem	A219003216-250mg	1-Hydroxy-5-naphthol	83-56-7	98%	250mg	$707.20	2023-09-01
Alichem	A219003216-500mg	1-Hydroxy-5-naphthol	83-56-7	98%	500mg	$989.80	2023-09-01
Alichem	A219003216-1g	1-Hydroxy-5-naphthol	83-56-7	98%	1g	$1617.60	2023-09-01
BAI LING WEI Technology Co., Ltd.	198544-25G	1,5-Dihydroxynaphthalene, 98%	83-56-7	98%	25G	￥ 61	2022-04-26
BAI LING WEI Technology Co., Ltd.	198544-100G	1,5-Dihydroxynaphthalene, 98%	83-56-7	98%	100G	￥ 182	2022-04-26
BAI LING WEI Technology Co., Ltd.	198544-500G	1,5-Dihydroxynaphthalene, 98%	83-56-7	98%	500G	￥ 772	2022-04-26
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Chemenu	CM141301-1000g	1,5-Naphthalenediol	83-56-7	98%	1000g	$***	2023-05-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	DJ042-500g	1,5-Dihydroxynaphtalene	83-56-7	98%	500g	￥330.0	2022-05-30
Apollo Scientific	OR936200-100g	1,5-Dihydroxynaphthalene	83-56-7	98%	100g	£17.00	2025-03-21

1,5-Dihydroxynaphtalene Production Method

Production Method 1

90-15-3

83-56-7

Reaction Conditions

1.1 Catalysts: Pseudomonas fluorescens

Reference

Synthesis of dihydroxynaphthalene isomers by microbial oxidation of 1- and 2-naphthol

Bianchi, D.; et al, Applied Microbiology and Biotechnology, 1997, 48(3), 363-366

Production Method 2

90-15-3

83-56-7

Reaction Conditions

1.1 Reagents: Hydrofluoric acid , Hydrogen peroxide , Antimony pentafluoride

Reference

Hydroxylation of naphthols in a superacid medium

Jacquesy, Jean Claude; et al, Tetrahedron Letters, 1983, 24(30), 3099-102

Production Method 3

83-56-7

Reaction Conditions

Reference

Alternating copolymers consisting of dialkoxylated naphthalene along with either dithiophenylated 1,4-dioxopyrrolo-[3,4c]-pyrrole or 5H-thieno[3,4-c]pyrrole-4,6-dione: synthesis and photo-electrochemical properties

Lim, Young Lae; et al, Bulletin of the Korean Chemical Society, 2013, 34(1), 313-316

Production Method 4

83-56-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 50 °C

Reference

Substituted 9-Diethylaminobenzo[a]phenoxazin-5-ones (Nile Red Analogues): Synthesis and Photophysical Properties

Hornum, Mick ; et al, Journal of Organic Chemistry, 2021, 86(2), 1471-1488

Production Method 5

83-56-7

Reaction Conditions

1.1 Reagents: Sulfuric acid
2.1 Reagents: Sodium dichromate

Reference

Comparative characterization of methods for production of juglone taking into account environmental factors

Kavtaradze, Nino A.; et al, Sakartvelos Mecnierebata Akademiis Macne, 2008, 34(4), 446-452

Production Method 6

16919-18-9

83-56-7

16919-18-9

Reaction Conditions

1.1 Solvents: Nitromethane-d3 ; rt

Reference

[2]Catenanes and inclusion complexes derived from self-assembled rectangular PdII and PtII metallocycles

Alvarino, Cristina; et al, Dalton Transactions, 2012, 41(39), 11992-11998

Production Method 7

1655-29-4

83-56-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 280 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, cooled

Reference

Synthesis of levobunolol hydrochloride

Lu, Lu; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 32-35

Production Method 8

1655-29-4

83-56-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide
1.2 acidified

Reference

Optimal Design of Neutralization Process in 1,5-Dihydroxynaphthalene Production with Solubility Difference of Naphthalene-1,5-disulfonic Acid and Naphthalene-1,5-disulfonic Acid Disodium in Aqueous Sulfuric Acid Solutions

Xu, Yong-Sheng; et al, Industrial & Engineering Chemistry Research, 2018, 57(34), 11826-11832

Production Method 9

81-04-9

83-56-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt → 270 °C; 270 °C → 295 °C; 1.7 MPa, 295 °C; 4 h, 295 °C; 295 °C → 270 °C

Reference

Synthesis of high-purity 1,5-dihydroxynaphthalene

Meng, Ming-yang; et al, Jingxi Yu Zhuanyong Huaxuepin, 2007, 15(7), 17-18

Production Method 10

83-56-7

Reaction Conditions

1.1 Reagents: 8-Hydroxyquinoline , Uranyl nitrate Solvents: Ethanol , Water ; rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 3 - 4.5, rt

Reference

Microbial screening of thorium(IV) and dioxouranium(VI) chelates with oxine and phenols

Kapadia, M. A.; et al, Journal of the Indian Chemical Society, 2007, 84(7), 637-639

Production Method 11

15013-16-8

83-56-7

Reaction Conditions

1.1 Reagents: Dimethyl sulfate , Sodium hydroxide , Sodium dithionite Solvents: Diethyl ether , Water ; overnight, 5 °C
1.2 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; overnight, -10 °C
1.3 Reagents: Sodium methoxide Catalysts: Cuprous iodide Solvents: Methanol , Dimethylformamide ; 48 h, reflux
1.4 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Dichloromethane ; 5 °C

Reference

Discovery of juglone and its derivatives as potent SARS-CoV-2 main proteinase inhibitors

Cui, Jiahua ; et al, European Journal of Medicinal Chemistry, 2021, 225,

Production Method 12

28315-93-7

83-56-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylacetamide ; 165 °C

Reference

Substituted 9-Diethylaminobenzo[a]phenoxazin-5-ones (Nile Red Analogues): Synthesis and Photophysical Properties

Hornum, Mick ; et al, Journal of Organic Chemistry, 2021, 86(2), 1471-1488

Production Method 13

10075-68-0

83-56-7

Reaction Conditions

1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Dichloromethane , Water ; 0 °C; 5 °C
2.1 Reagents: Dimethyl sulfate , Sodium hydroxide , Sodium dithionite Solvents: Diethyl ether , Water ; overnight, 5 °C
2.2 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; overnight, -10 °C
2.3 Reagents: Sodium methoxide Catalysts: Cuprous iodide Solvents: Methanol , Dimethylformamide ; 48 h, reflux
2.4 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Dichloromethane ; 5 °C

Reference

Discovery of juglone and its derivatives as potent SARS-CoV-2 main proteinase inhibitors

Cui, Jiahua ; et al, European Journal of Medicinal Chemistry, 2021, 225,

Production Method 14

83-56-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 50 °C

Reference

Substituted 9-Diethylaminobenzo[a]phenoxazin-5-ones (Nile Red Analogues): Synthesis and Photophysical Properties

Hornum, Mick ; et al, Journal of Organic Chemistry, 2021, 86(2), 1471-1488

Production Method 15

10075-63-5

83-56-7

3588-80-5

Reaction Conditions

1.1 Reagents: Iodocyclohexane Solvents: N-Methyl-2-pyrrolidone ; 2.5 h, reflux; cooled

Reference

An efficient method for demethylation of aryl methyl ethers

Zuo, Li; et al, Tetrahedron Letters, 2008, 49(25), 4054-4056

Production Method 16

83-56-7

16919-18-9

Reaction Conditions

1.1 Reagents: Potassium hexafluorophosphate ; rt
2.1 Solvents: Nitromethane-d3 ; rt

Reference

[2]Catenanes and inclusion complexes derived from self-assembled rectangular PdII and PtII metallocycles

Alvarino, Cristina; et al, Dalton Transactions, 2012, 41(39), 11992-11998

Production Method 17

90-15-3

83-56-7

524-42-5

130-15-4

132-86-5

575-44-0

575-38-2

569-42-6

Reaction Conditions

1.1 Reagents: Water , Potassium ferricyanide ; rt

Reference

OH Radical as a Probe of the Spin Polarizability in 1- and 2-Naphthol

Albarran, Guadalupe; et al, Journal of Physical Chemistry A, 2018, 122(16), 4015-4022

1,5-Dihydroxynaphtalene Raw materials

1,5-Dihydroxynaphtalene Preparation Products

1,5-Dihydroxynaphtalene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:83-56-7)1,5-Dihydroxynaphthalene

Order Number:LE11237;LE1770238;LE6061

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:04

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:83-56-7)1,5-Dihydroxy naphthalene

Order Number:sfd6068

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

1,5-Dihydroxynaphtalene Spectrogram

1H NMR

300 MHz

DMSO

GC-MS

13C NMR

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Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:83-56-7)1,5-Dihydroxynaphthalene

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:83-56-7)1,5-Dihydroxy naphthalene

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 83-56-7 (1,5-Dihydroxynaphtalene)

1,5-Dihydroxynaphtalene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,5-Dihydroxynaphtalene Security Information

1,5-Dihydroxynaphtalene Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

1,5-Dihydroxynaphtalene Pricemore >>

1,5-Dihydroxynaphtalene Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

1,5-Dihydroxynaphtalene Raw materials

1,5-Dihydroxynaphtalene Preparation Products

1,5-Dihydroxynaphtalene Suppliers

1,5-Dihydroxynaphtalene Spectrogram

1,5-Dihydroxynaphtalene Related Literature

Related Categories

83-56-7 (1,5-Dihydroxynaphtalene) Related Products